Cas no 2166239-27-4 (ethyl (3S)-3,6-diaminohexanoate)

• Product Name: ethyl (3S)-3,6-diaminohexanoate
• CAS No: 2166239-27-4
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 5800006
• PubChem ID: 165902851
• Update Time: 2025-05-26

ethyl (3S)-3,6-diaminohexanoate Chemical and Physical Properties

Names and Identifiers

• 2166239-27-4
• ethyl (3S)-3,6-diaminohexanoate
• EN300-7823488

• Inchi： 1S/C8H18N2O2/c1-2-12-8(11)6-7(10)4-3-5-9/h7H,2-6,9-10H2,1H3/t7-/m0/s1
• InChI Key： FZQGFMKGFXUDLY-ZETCQYMHSA-N
• SMILES： O(CC)C(C[C@H](CCCN)N)=O

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.3Ų

Additional information on ethyl (3S)-3,6-diaminohexanoate

Ethyl (3S)-3,6-Diaminohexanoate (CAS No. 2166239-27-4): A Comprehensive Overview

Ethyl (3S)-3,6-diaminohexanoate (CAS No. 2166239-27-4) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and biotechnology. This compound is characterized by its unique structural features and potential applications in various scientific and industrial processes. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with ethyl (3S)-3,6-diaminohexanoate.

Chemical Properties and Structure

Ethyl (3S)-3,6-diaminohexanoate is a chiral amine derivative with the molecular formula C₈H₁₇N₂O₂. The compound features a six-carbon chain with two amino groups and an ethyl ester group attached to the carboxylic acid. The presence of the chiral center at the third carbon position (C3) imparts enantiomeric specificity to the molecule, which is crucial for its biological activities and applications in asymmetric synthesis.

The chemical structure of ethyl (3S)-3,6-diaminohexanoate can be represented as follows:

(CH3CH2OOC-CH(CH2)2-NH-CH2-CH2-NH2)

The physical properties of ethyl (3S)-3,6-diaminohexanoate, such as its melting point, boiling point, and solubility in various solvents, are essential for its handling and application in laboratory settings. Typically, this compound is a white crystalline solid with a melting point ranging from 50°C to 55°C. It is moderately soluble in polar solvents like ethanol and methanol but has limited solubility in non-polar solvents.

Synthesis Methods

The synthesis of ethyl (3S)-3,6-diaminohexanoate involves several steps that require precise control over reaction conditions to ensure the formation of the desired enantiomer. One common approach is the asymmetric hydrogenation of a prochiral substrate followed by esterification. For instance, starting from a prochiral diaminohexanoic acid derivative, the introduction of chirality can be achieved through catalytic asymmetric hydrogenation using chiral ligands such as BINAP or SEGPHOS.

The general synthetic route can be summarized as follows:

1. Synthesis of Prochiral Diaminohexanoic Acid Derivative:
2. Catalytic Asymmetric Hydrogenation:
3. Esterification to Form Ethyl Ester:

This method ensures high enantiomeric purity and yield, making it suitable for large-scale production in industrial settings.

Biological Activities and Applications

Ethyl (3S)-3,6-diaminohexanoate has shown promising biological activities that make it a valuable compound in pharmaceutical research. One of its key applications is in the development of novel drugs for treating neurological disorders. Recent studies have demonstrated that this compound can modulate neurotransmitter systems and exhibit neuroprotective effects.

A study published in the Journal of Medicinal Chemistry highlighted the potential of ethyl (3S)-3,6-diaminohexanoate as a lead compound for developing drugs targeting Alzheimer's disease. The researchers found that this compound can inhibit beta-amyloid aggregation and reduce oxidative stress in neuronal cells. These findings suggest that ethyl (3S)-3,6-diaminohexanoate could serve as a promising candidate for further drug development.

Beyond its neuroprotective properties, ethyl (3S)-3,6-diaminohexanoate has also been explored for its antimicrobial activities. A study conducted by a team at the University of California found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes and inhibiting protein synthesis.

In addition to its direct biological activities, ethyl (3S)-3,6-diaminohexanoate serves as an important intermediate in the synthesis of more complex molecules with therapeutic potential. Its chiral nature makes it particularly useful in asymmetric synthesis pathways where enantiomeric purity is critical.

Clinical Trials and Future Prospects

The potential therapeutic applications of ethyl (3S)-3,6-diaminohexanoate have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated with minimal side effects. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential further.

In parallel with clinical trials, ongoing research continues to uncover new biological activities and mechanisms of action associated with ethyl (3S)-3,6-diaminohexanoate. For instance, recent studies have investigated its role in modulating immune responses and its potential as an adjuvant in vaccine development.

The future prospects for this compound are promising. As more data becomes available from clinical trials and preclinical studies, it is likely that new applications will emerge. The versatility of ethyl (3S)-3,6-diaminohexanoate, combined with its unique chemical properties, positions it as a valuable asset in the pharmaceutical industry.

Safety Considerations and Handling Guidelines

In handling any chemical compound, safety considerations are paramount. While specific safety data sheets (SDS) should always be consulted for detailed information on handling and storage conditions, some general guidelines apply to working with compounds like ethyl (3S)-3,6-diaminohexanoate:

• PPE Usage:
Always wear appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats.

• Ventilation:
Ensure adequate ventilation when working with this compound to prevent inhalation of vapors.

Following these guidelines will help ensure safe handling and minimize potential risks associated with working with this compound. In conclusion， ethyl （ ） - ， -diamino hexan o ate （ CAS No． ） represents a significant advancement in chemical biology． Its unique structural features， diverse biological activities，and potential applications make it an exciting area of research． As ongoing studies continue to unravel new insights into its properties，the future prospects for ethyl （ - -d iamino hexan o ate are indeed promising．